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Compound of Interest

Compound Name: (2,4-Dihydroxyphenyl)acetonitrile

Cat. No.: B049923 Get Quote

An In-depth Technical Guide to (2,4-
Dihydroxyphenyl)acetonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and key properties of (2,4-Dihydroxyphenyl)acetonitrile. It includes a summary of its

physicochemical data, a detailed experimental protocol for its synthesis, and a visualization of

its potential mechanism of action as a tyrosinase inhibitor.

Molecular Structure and Formula
(2,4-Dihydroxyphenyl)acetonitrile, a member of the hydroxyphenylacetonitrile family, is a

phenolic compound characterized by a phenyl ring substituted with two hydroxyl groups at

positions 2 and 4, and an acetonitrile group.

Molecular Formula: C₈H₇NO₂

Chemical Structure:

Caption: Molecular structure of (2,4-Dihydroxyphenyl)acetonitrile.

Physicochemical Data
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The following table summarizes the key quantitative data for (2,4-
Dihydroxyphenyl)acetonitrile.

Property Value Source

CAS Number 57576-34-8 [1][2][3][4][5]

Molecular Weight 149.15 g/mol [1][6]

Exact Mass 149.047678466 u [1]

Density 1.3 ± 0.1 g/cm³ [1]

Boiling Point 375.3 ± 11.0 °C at 760 mmHg [1]

Flash Point 180.8 ± 19.3 °C [1]

Refractive Index 1.619 [1]

Topological Polar Surface Area 64.2 Å² [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 1 [1]

Experimental Protocols
Synthesis of (2,4-Dihydroxyphenyl)acetonitrile
This protocol is adapted from a general method for the preparation of

hydroxyphenylacetonitriles.

Materials:

2,4-Dihydroxybenzyl alcohol

Potassium cyanide (KCN) or Sodium cyanide (NaCN)

Dimethyl sulfoxide (DMSO)
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Glacial acetic acid

Chloroform

Water

Anhydrous sodium sulfate

Procedure:

In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel,

and a condenser, dissolve 2,4-dihydroxybenzyl alcohol in dimethyl sulfoxide.

Add potassium cyanide to the solution.

Heat the mixture to 125°C with vigorous stirring.

Slowly add glacial acetic acid dropwise to the reaction mixture over a period of 1 hour.

After the addition is complete, continue stirring the mixture at 125°C for an additional 2

hours.

Cool the reaction mixture to approximately 90°C.

Remove the dimethyl sulfoxide by distillation under reduced pressure.

To the residue, add water and chloroform and stir to partition the product.

Separate the chloroform layer. Extract the aqueous layer again with chloroform.

Combine the organic extracts and wash them with water.

Dry the combined chloroform extracts over anhydrous sodium sulfate.

Filter the solution and remove the chloroform by rotary evaporation to yield the crude (2,4-
Dihydroxyphenyl)acetonitrile.

The product can be further purified by recrystallization or column chromatography.
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Experimental Workflow:

Synthesis Workflow of (2,4-Dihydroxyphenyl)acetonitrile

Reaction

Work-up

Dissolve 2,4-Dihydroxybenzyl Alcohol
in DMSO

Add Potassium Cyanide

Heat to 125°C

Add Glacial Acetic Acid
(1 hour)

Stir at 125°C
(2 hours)

Distill off DMSO

Cool to 90°C

Extract with Chloroform
and Water

Wash with Water

Dry with Na₂SO₄

Evaporate Chloroform

Crude (2,4-Dihydroxyphenyl)acetonitrile

Yields
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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